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Compound of Interest

Compound Name: Sulfanitran-13C6

Cat. No.: B12056511 Get Quote

This document provides a comprehensive technical overview of a proposed methodology for

the synthesis and purification of Sulfanitran-¹³C₆. Designed for an audience of researchers,

scientists, and drug development professionals, this guide details the chemical pathway,

experimental protocols, and analytical validation required to produce this stable isotope-labeled

compound.

Sulfanitran is a sulfonamide antibiotic utilized in the poultry industry to control coccidial

infections.[1][2] The ¹³C₆-labeled variant, Sulfanitran-¹³C₆, serves as an invaluable internal

standard for quantitative analyses in pharmacokinetic and metabolic studies, enabling precise

tracking and quantification during drug development processes.[1]

Physicochemical Properties
A summary of the key properties of the target compound is presented below.
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Property Value Reference

Compound Name Sulfanitran-¹³C₆ [1]

CAS Number 1353867-79-4 [1]

Molecular Formula C₈¹³C₆H₁₃N₃O₅S [1]

Molecular Weight 341.29 g/mol [1]

Chemical Name

N-(4-(((4-

nitrophenyl)amino)sulfonyl)phe

nyl-¹³C₆)acetamide

[3]

Proposed Synthetic Pathway
While specific literature detailing the synthesis of Sulfanitran-¹³C₆ is not publicly available, a

reliable synthetic route can be proposed based on established methods for the synthesis of

sulfonamide antibiotics and their isotopically labeled analogues.[4][5] The proposed pathway

begins with commercially available aniline-(phenyl-¹³C₆) and proceeds through a three-step

sequence.
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Step 1: Acetylation Step 2: Chlorosulfonation

Step 3: Condensation

Aniline-(phenyl-¹³C₆) N-(phenyl-¹³C₆)acetamide

 Acetic Anhydride,
 Pyridine 4-Acetamido-(phenyl-¹³C₆)-

benzenesulfonyl Chloride

 Chlorosulfonic Acid,
 0°C to rt 

Crude Sulfanitran-¹³C₆

 Pyridine 

4-Nitroaniline
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Analytical Methods

Crude Sulfanitran-¹³C₆

Column Chromatography
(Silica Gel)

Fraction Collection & TLC Analysis

Solvent Evaporation

Recrystallization

Final Product:
Pure Sulfanitran-¹³C₆

Quality Control Analysis

LC-MS/MS

Identity & Mass

¹H & ¹³C NMR

Structure

Purity by HPLC-UV

Purity >98%

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12056511?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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